Cas no 10032-02-7 (Hexanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester)
Hexanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester
- GERANYL CAPROATE
- GERANYL HEXANOATE
- (E)-3,7-Dimethylocta-2,6-dienyl hexanoate
- FEMA 2515
- Geranylhexanoat
- Geranyl capronate
- GERANYL N-CAPROATE
- Geranyl n-hexanoate
- Hexanoic acid geranyl
- GERANYL CAPROATE, NATURAL
- geranylhexanoate
-
- MDL： MFCD00048871
- Inchi： 1S/C16O2/c1-5-6-7-11-16(17)18-13-12-15(4)10-8-9-14(2)3
- InChI Key： NQVJJDPHLJZPBY-UHFFFAOYSA-N
- SMILES： [C][C][C][C][C]C(O[C]/[C]=C(\[C][C]/[C]=C(\[C])/[C])/[C])=O |^1:0,8,12,14,15,16,^4:1,2,3,4,7,10,11|
Computed Properties
- Exact Mass: 252.20900
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 10
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.4
Experimental Properties
- Color/Form: Colorless liquid. It smells like rose, fragrant leaves, pineapple and banana
- Density: 0.892 g/mL at 25 °C
- Boiling Point: 335.57°C (rough estimate)
- Flash Point: 93℃
- Refractive Index: n20/D1.462
- PSA: 26.30000
- LogP: 4.80260
- FEMA: 2515 | GERANYL HEXANOATE
- Solubility: Soluble in water.
Hexanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- RTECS：RG5926000
- Safety Term：A skin irritant. When heated to decomposition it emits acrid smoke and irritating fumes.
Hexanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester Customs Data
- HS CODE：2915900090
- Customs Data：
China Customs Code:
2915900090Overview:
2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
Hexanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W251500-SAMPLE-K |
Hexanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester |
10032-02-7 | mixture of isomers, natural (US), ≥95%, FG | 587.6 | 2021-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W251500-100G-K |
Hexanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester |
10032-02-7 | mixture of isomers, natural (US), ≥95%, FG | 100G |
2117.76 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W251500-500G-K |
Hexanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester |
10032-02-7 | mixture of isomers, natural (US), ≥95%, FG | 500G |
9985.92 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W251500-1KG-K |
Hexanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester |
10032-02-7 | mixture of isomers, natural (US), ≥95%, FG | 1KG |
13869.17 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W251500-100G-100g |
Hexanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester |
10032-02-7 | 95% | 100g |
¥1373.04 | 2023-11-12 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W251500-500G-500g |
Hexanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester |
10032-02-7 | 95% | 500g |
¥6262.89 | 2023-11-12 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W251500-1KG-1kg |
Hexanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester |
10032-02-7 | 95% | 1kg |
¥8690.08 | 2023-11-12 | |
| 1PlusChem | 1P00023G-25g |
Hexanoic acid, (2E)-3,7-dimethyl-2,6-octadien-1-yl ester |
10032-02-7 | 97 - 100% (GC) | 25g |
$80.00 | 2023-12-27 | |
| 1PlusChem | 1P00023G-100g |
Hexanoic acid, (2E)-3,7-dimethyl-2,6-octadien-1-yl ester |
10032-02-7 | 97 - 100% (GC) | 100g |
$141.00 | 2023-12-27 | |
| 1PlusChem | 1P00023G-250g |
Hexanoic acid, (2E)-3,7-dimethyl-2,6-octadien-1-yl ester |
10032-02-7 | 97 - 100% (GC) | 250g |
$247.00 | 2023-12-27 |
10032-02-7 (Hexanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester) Related Products
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